Cas no 2171875-11-7 ((5-bromo-2-fluorophenyl)methanesulfonyl fluoride)

• Product Name: (5-bromo-2-fluorophenyl)methanesulfonyl fluoride
• CAS No: 2171875-11-7
• MF: C₇H₅BrF₂O₂S
• MW: 271.079207181931
• CID: 6121035
• PubChem ID: 165869675
• Update Time: 2025-10-12

(5-bromo-2-fluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-fluorophenyl)methanesulfonyl fluoride
• EN300-1450849
• 2171875-11-7

• Inchi： 1S/C7H5BrF2O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： GEEIOUVSJZXOPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CS(=O)(=O)F)F

Computed Properties

• Exact Mass: 269.91617g/mol
• Monoisotopic Mass: 269.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on (5-bromo-2-fluorophenyl)methanesulfonyl fluoride

Comprehensive Overview of (5-bromo-2-fluorophenyl)methanesulfonyl fluoride (CAS No. 2171875-11-7)

The compound (5-bromo-2-fluorophenyl)methanesulfonyl fluoride (CAS No. 2171875-11-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. Its unique structural features, including the bromo and fluoro substituents, make it a valuable intermediate for designing high-performance materials and biologically active molecules. Researchers and industry professionals are increasingly exploring its applications in click chemistry, proteomics, and covalent inhibitor development, aligning with the growing demand for precision chemical tools.

One of the key reasons for the rising interest in (5-bromo-2-fluorophenyl)methanesulfonyl fluoride is its role in covalent bonding strategies. Unlike traditional non-covalent interactions, covalent modifiers offer irreversible or long-lasting effects, which are highly sought after in drug discovery and chemical biology. The sulfonyl fluoride moiety, in particular, is known for its reactivity with serine, threonine, and tyrosine residues, making it a pivotal component in activity-based protein profiling (ABPP). This aligns with the current trend of targeting undruggable proteins and post-translational modifications in therapeutic development.

From a synthetic perspective, the bromo and fluoro groups on the aromatic ring provide multiple handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility makes CAS No. 2171875-11-7 a preferred choice for constructing complex heterocyclic scaffolds and fluorinated pharmaceuticals. Fluorinated compounds, in particular, are trending due to their enhanced metabolic stability and bioavailability, addressing common challenges in small-molecule drug design.

In the context of material science, (5-bromo-2-fluorophenyl)methanesulfonyl fluoride serves as a precursor for advanced polymeric materials and surface modifiers. Its ability to introduce sulfonyl fluoride groups into polymers enables the creation of self-healing materials and smart coatings, which are pivotal in industries ranging from aerospace to electronics. The compound’s stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry applications.

Environmental and green chemistry considerations are another hotspot tied to this compound. Researchers are investigating its potential in catalytic processes and solvent-free reactions to minimize waste and energy consumption. The fluorine atom’s role in reducing toxicity while enhancing efficacy is a recurring theme in sustainable chemistry discussions, further elevating the relevance of 2171875-11-7 in contemporary research.

For those searching "sulfonyl fluoride applications" or "fluorophenyl derivatives in drug discovery," this compound exemplifies the convergence of structural diversity and functional utility. Its CAS number 2171875-11-7 is frequently cited in patents and publications related to kinase inhibitors and protease-targeting agents, reflecting its broad applicability. As AI-driven molecular design gains traction, compounds like this are likely to play a central role in de novo synthesis pipelines.

In summary, (5-bromo-2-fluorophenyl)methanesulfonyl fluoride (CAS No. 2171875-11-7) is a multifaceted compound bridging chemical biology, materials engineering, and sustainable chemistry. Its synthetic flexibility and bioactive potential position it at the forefront of innovations addressing global challenges in healthcare and advanced materials. Future research will undoubtedly uncover new dimensions of its utility, solidifying its status as a keystone building block in modern science.